1-(3-chlorophenyl)-4-(3-methoxybenzoyl)piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C18H19ClN2O2/c1-23-17-7-2-4-14(12-17)18(22)21-10-8-20(9-11-21)16-6-3-5-15(19)13-16/h2-7,12-13H,8-11H2,1H3
• InChI Key: VZQNSXGYFMBFKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol

Description

1-(3-chlorophenyl)-4-(3-methoxybenzoyl)piperazine is a useful research compound. Its molecular formula is C18H19ClN2O2 and its molecular weight is 330.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.1135055 g/mol and the complexity rating of the compound is 399. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

1-(3-Chlorophenyl)-4-(3-methoxybenzoyl)piperazine derivatives have been extensively studied for their antimicrobial properties. For instance, Bektaş et al. (2007) synthesized various triazole derivatives, including those related to this compound, and found them to possess good or moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007). Similarly, Patil et al. (2021) synthesized new piperazine derivatives and conducted in vitro screening for antimicrobial activity, showing promising results in developing more potent antimicrobials (Patil et al., 2021).

Anticancer and Antituberculosis Studies

Compounds related to this compound have been evaluated for their potential in treating cancer and tuberculosis. Mallikarjuna et al. (2014) synthesized derivatives and tested them for in vitro anticancer and antituberculosis activities, with some compounds showing significant results in both categories (Mallikarjuna et al., 2014). Yurttaş et al. (2014) also synthesized 1,2,4-triazine derivatives bearing a piperazine amide moiety and evaluated their antitumor activity against breast cancer cells, finding compounds with 3-chlorophenyl substitutions to be promising antiproliferative agents (Yurttaş et al., 2014).

Synthesis and Characterization

Various studies have focused on the synthesis and characterization of derivatives of this compound. For example, Marvanová et al. (2016) designed and synthesized new arylpiperazin-1-yl derivatives as potential dual antihypertensive agents, emphasizing the importance of the piperazine structure in these compounds (Marvanová et al., 2016). Ghasemi et al. (2020) synthesized piperazin-2-one derivatives through bioisosteric substitution, highlighting the versatility of the piperazine moiety in drug development (Ghasemi et al., 2020).

Electrochemical Characterization and Detection

The electrochemical properties of piperazine derivatives have been investigated, with potential applications in forensic science. Silva et al. (2021) developed a rapid and portable electrochemical method for detecting 1-(3-chlorophenyl)piperazine in forensic samples, demonstrating the compound's distinct electrochemical behavior (Silva et al., 2021).